N'-[(3S*,4R*)-1-(5-chloro-2-methoxybenzoyl)-4-isopropyl-3-pyrrolidinyl]-N,N-dimethylurea

• IUPAC Name: 3-[(3S,4R)-1-(5-chloro-2-methoxybenzoyl)-4-propan-2-ylpyrrolidin-3-yl]-1,1-dimethylurea
• InChI: InChI=1S/C18H26ClN3O3/c1-11(2)14-9-22(10-15(14)20-18(24)21(3)4)17(23)13-8-12(19)6-7-16(13)25-5/h6-8,11,14-15H,9-10H2,1-5H3,(H,20,24)/t14-,15+/m0/s1
• InChI Key: SIDKHFLJSQTMLG-LSDHHAIUSA-N
• Canonical SMILES: CC(C)C1CN(CC1NC(=O)N(C)C)C(=O)C2=C(C=CC(=C2)Cl)OC
• Isomeric SMILES: CC(C)[C@@H]1CN(C[C@H]1NC(=O)N(C)C)C(=O)C2=C(C=CC(=C2)Cl)OC
• Molecular Formula: C18H26ClN3O3
• Molecular Weight: 367.9 g/mol

Description

Synthesis Analysis

Synthesis of complex molecules like N'-[(3S*,4R*)-1-(5-chloro-2-methoxybenzoyl)-4-isopropyl-3-pyrrolidinyl]-N,N-dimethylurea involves multi-step reactions, starting from simpler chemical precursors. The synthesis typically involves the formation of pyrrolidinyl rings, attachment of the isopropyl group, and subsequent reactions to introduce the methoxybenzoyl and dimethylurea functionalities. Methods such as heterocyclization and condensation reactions are commonly employed (Guseinov et al., 2006).

Molecular Structure Analysis

The molecular structure of such compounds is often elucidated using techniques like X-ray crystallography, which provides detailed information on the atomic arrangement and molecular conformation. The presence of various functional groups and their spatial orientation plays a significant role in the chemical reactivity and interactions of the molecule with other substances (Karabulut et al., 2014).

Chemical Reactions and Properties

The chemical reactivity of N'-[(3S*,4R*)-1-(5-chloro-2-methoxybenzoyl)-4-isopropyl-3-pyrrolidinyl]-N,N-dimethylurea can involve nucleophilic and electrophilic substitutions, depending on the presence of reactive sites within the molecule. These reactions are essential for further functionalization or for the formation of complexes with other chemical entities. The unique combination of functional groups also imparts specific chemical properties to the molecule, such as potential biological activity or material properties (Makarov et al., 2003).

Physical Properties Analysis

Physical properties such as solubility, melting point, and crystallinity are crucial for understanding the behavior of the compound in different environments and applications. These properties are influenced by the molecular structure, intermolecular interactions, and the presence of specific functional groups. Techniques like differential scanning calorimetry (DSC) and thermogravimetric analysis (TGA) are often used to analyze these properties (Yang, 2011).